Cas no 175965-84-1 (Pyridine,2-fluoro-4-(1-methylethoxy)-)

• Product Name: Pyridine,2-fluoro-4-(1-methylethoxy)-
• CAS No: 175965-84-1
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 112209
• PubChem ID: 21464386
• Update Time: 2025-10-30

Pyridine,2-fluoro-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-fluoro-4-(1-methylethoxy)-
• Pyridine, 2-fluoro-4-(1-methylethoxy)- (9CI)
• 2-Fluoro-4-isopropoxypyridine
• SCHEMBL7851264
• 2-fluoro-4-propan-2-yloxypyridine
• DTXSID701295055
• 175965-84-1
• Pyridine, 2-fluoro-4-(1-methylethoxy)-(9CI)
• E97951
• 2-fluoro-4-(1-methylethoxy)pyridine

• Inchi： 1S/C8H10FNO/c1-6(2)11-7-3-4-10-8(9)5-7/h3-6H,1-2H3
• InChI Key： CHRAGQOJORTCEJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)OC(C)C

Computed Properties

• Exact Mass: 155.0747
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyridine,2-fluoro-4-(1-methylethoxy)-

Pyridine,2-fluoro-4-(1-methylethoxy)- (CAS No. 175965-84-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Pyridine,2-fluoro-4-(1-methylethoxy)-, identified by its CAS number 175965-84-1, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural and functional properties. This compound, characterized by a fluoro substituent at the 2-position and an isobutoxy group at the 4-position, exhibits unique chemical reactivity and biological activity that make it a valuable scaffold for the development of novel therapeutic agents.

The incorporation of a fluoro atom into the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs by influencing their absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the presence of a fluoro group can improve binding affinity to biological targets, leading to more potent and selective drug candidates.

The isobutoxy moiety at the 4-position of Pyridine,2-fluoro-4-(1-methylethoxy)- contributes to the compound's overall solubility and bioavailability. This group is often employed in medicinal chemistry to enhance solubility in both aqueous and organic environments, facilitating its use in various formulation strategies. The combination of these structural features makes this compound a promising candidate for further exploration in drug discovery.

In recent years, Pyridine,2-fluoro-4-(1-methylethoxy)- has been studied for its potential applications in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have investigated its utility as a scaffold for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The fluorinated pyridine derivative has shown promise in preclinical studies by modulating the activity of key enzymes involved in disease progression.

The unique electronic properties of the fluoro atom and the steric bulk of the isobutoxy group allow Pyridine,2-fluoro-4-(1-methylethoxy)- to interact with biological targets in a highly specific manner. This specificity is essential for developing drugs with minimal off-target effects, thereby improving patient safety and efficacy. The compound's ability to engage with biological receptors or enzymes with high precision makes it an attractive candidate for further optimization.

The use of computational methods has also been instrumental in understanding the behavior of Pyridine,2-fluoro-4-(1-methylethoxy)- both in vitro and in silico. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to modern drug discovery, enabling rapid screening and optimization of potential candidates.

In conclusion, Pyridine,2-fluoro-4-(1-methylethoxy)- (CAS No. 175965-84-1) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, including the presence of a fluoro atom and an isobutoxy group, contribute to its versatility as a scaffold for drug development. The compound's ability to modulate biological pathways and its amenability to further chemical modification make it a promising candidate for future therapeutic applications.